Cas no 799274-07-0 (5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product name: 5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 799274-07-0
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• MDL: MFCD05861553
• CID: 68857

5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 5-fluoro-1,2,3,4-tetrahydroisoquinoline
• 5-FLUORO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE HYDROCHLORIDE
• Isoquinoline, 5-fluoro-1,2,3,4-tetrahydro-, hydrochloride
• Isoquinoline, 5-fluoro-1,2,3,4-tetrahydro-, hydrochloride (9CI)

• MDL： MFCD05861553
• Inchi： 1S/C9H10FN.ClH/c10-9-3-1-2-7-6-11-5-4-8(7)9;/h1-3,11H,4-6H2;1H
• InChI Key： PMDNGEMGKNMLCE-UHFFFAOYSA-N
• SMILES： Cl.FC1C2CCNCC=2C=CC=1

Computed Properties

• Exact Mass: 187.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• PSA: 12.03000
• LogP: 2.60220

5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride Security Information

5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride

5-Fluoro-1,2,3,4-tetrahydroisoquinoline Hydrochloride (CAS No. 799274-07-0): A Comprehensive Overview

5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 799274-07-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The introduction of a fluorine atom at the 5-position of the tetrahydroisoquinoline ring imparts unique chemical and pharmacological properties to this molecule, making it an intriguing candidate for further investigation.

The chemical structure of 5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride is characterized by a tetrahydroisoquinoline core with a fluorine substituent at the 5-position. This structural feature not only enhances the compound's lipophilicity but also influences its binding affinity to various biological targets. The presence of the hydrochloride salt form ensures good solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations.

Recent studies have highlighted the potential of 5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride in various therapeutic areas. One notable application is its use as a lead compound in the development of novel analgesics. Research has shown that this compound exhibits potent analgesic activity through its interaction with specific opioid receptors. The selective binding to these receptors suggests that it may offer a safer alternative to traditional opioid analgesics, which are often associated with significant side effects such as addiction and respiratory depression.

In addition to its analgesic properties, 5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. These findings suggest that it may have therapeutic potential in treating mood disorders such as depression and anxiety.

The pharmacokinetic profile of 5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride has been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. These promising findings have paved the way for more advanced clinical studies to explore its potential therapeutic applications.

Beyond its direct therapeutic applications, 5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride has also been used as a tool compound in basic research to investigate the mechanisms underlying pain and mood disorders. Its ability to selectively bind to specific receptors makes it a valuable tool for elucidating the molecular pathways involved in these conditions.

In conclusion, 5-Fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 799274-07-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various medical conditions.